Cas no 309280-39-5 (2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide)

• Product Name: 2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
• CAS No: 309280-39-5
• MF: C₁₁H₈F₃N₃OS₂
• MW: 319.325929641724
• CID: 3056645
• PubChem ID: 542592
• Update Time: 2025-05-19

2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
• AG-205/12907020
• AZUDTNUSWWODJN-UHFFFAOYSA-N
• 2-(Phenylthio)-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, 2-phenylthio-N-(5-trifluoromethyl-1,3,4-thiadiazol-2-yl)-
• 309280-39-5
• 2-(Phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide #
• AKOS003246755
• CS-0333174
• STK001972
• 7K-614S
• 2-phenylsulfanyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide

• Inchi： 1S/C11H8F3N3OS2/c12-11(13,14)9-16-17-10(20-9)15-8(18)6-19-7-4-2-1-3-5-7/h1-5H,6H2,(H,15,17,18)
• InChI Key： AZUDTNUSWWODJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(NC1=NN=C(C(F)(F)F)S1)=O

Computed Properties

• Exact Mass: 319.00608872Da
• Monoisotopic Mass: 319.00608872Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Additional information on 2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide

Introduction to 2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide (CAS No. 309280-39-5)

2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide, identified by its Chemical Abstracts Service (CAS) number 309280-39-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a phenylsulfanyl moiety and a trifluoromethyl substituent on a 1,3,4-thiadiazole core, which contribute to its unique chemical and pharmacological properties.

The 1,3,4-thiadiazole scaffold is a heterocyclic compound characterized by a five-membered ring containing one sulfur atom and two nitrogen atoms. This motif is well-known for its role in medicinal chemistry due to its ability to interact with various biological targets. The presence of the trifluoromethyl group further enhances the compound's pharmacological profile by increasing its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the phenylsulfanyl group introduces additional electronic and steric effects that can modulate the compound's interactions with biological receptors.

In recent years, there has been growing interest in thiadiazole derivatives as potential therapeutic agents. These compounds have been explored for their activities in multiple pharmacological areas, including antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The structural features of 2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide make it particularly promising for further investigation in these contexts. Specifically, the combination of the trifluoromethyl group and the thiadiazole core suggests potential for activity against enzymes and receptors involved in cancer progression.

Recent studies have highlighted the significance of thiadiazole derivatives in oncology research. For instance, modifications of the thiadiazole ring have been shown to influence kinase inhibition, which is a critical mechanism in cancer therapy. The trifluoromethyl substituent is particularly noteworthy as it has been demonstrated to enhance binding affinity and reduce metabolic degradation. Furthermore, the phenylsulfanyl group may contribute to selective targeting by interacting with specific amino acid residues in protein binding pockets.

The synthesis of 2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-catalyzed cross-coupling reactions. The subsequent functionalization of the thiadiazole core with the phenylsulfanyl moiety requires careful consideration of reaction pathways to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

From a pharmacological perspective, the biological activity of this compound has been preliminarily evaluated in vitro using various cell lines and biochemical assays. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes implicated in cancer cell proliferation and survival. The mechanism of action appears to involve interference with key signaling pathways that are dysregulated in tumor cells. Additionally, the compound demonstrates good solubility and bioavailability profiles when tested in relevant models.

The potential therapeutic applications of 2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide are being explored through preclinical studies aimed at validating its efficacy and safety profiles. These studies are designed to provide a foundation for future clinical trials if promising results are obtained. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options for patients.

The development of novel drug candidates like this one relies heavily on interdisciplinary approaches that integrate synthetic chemistry, computational modeling, and biological testing. Computational methods play a crucial role in predicting molecular properties such as binding affinity and metabolic stability before experimental validation is undertaken. Such high-throughput virtual screening techniques can significantly accelerate the drug discovery process by identifying promising candidates early on.

The future direction of research on this compound will likely involve optimizing its chemical structure to enhance potency while minimizing potential side effects. Additionally， exploring its suitability for combination therapies may provide additional therapeutic benefits when used alongside existing treatments。The growing emphasis on precision medicine also suggests that personalized approaches could be developed based on individual patient responses to this type of molecular entity。

In conclusion,2-(phenylsulfanyl)-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide (CAS No. 309280-39-5) represents an exciting area of investigation within pharmaceutical chemistry。Its unique structural features offer potential advantages in terms of biological activity，synthetic accessibility，and pharmacokinetic properties。Further research is warranted to fully elucidate its therapeutic potential，with particular attention paid to oncology applications。Collaborative efforts across academia，industry，and clinical sectors will be instrumental in realizing its promise as a novel therapeutic agent。